Cas no 56388-02-4 (2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester)

• Product Name: 2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester
• CAS No: 56388-02-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD18427500
• CID: 945300
• PubChem ID: 12208892
• Update Time: 2025-05-19

2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylicacid,2-amino-,methylester(9CI)
• methyl 2-amino-1,3-benzoxazole-5-carboxylate
• 2-AMINO-5-BENZOXAZOLECARBOXYLIC ACID METHYL ESTER
• 2-amino-benzooxazole-5-carboxylic acid methyl ester
• 5-benzoxazolecarboxylic acid,2-amino-,methyl ester
• methyl 2-aminobenzoxazole-5-carboxylate
• methyl 2-aminobenzo[d]oxazole-5-carboxylate
• DTXSID20480522
• DB-230694
• G74574
• BS-29232
• 5-Benzoxazolecarboxylicacid,2-amino-,methylester
• CS-0132096
• EN300-3498718
• SCHEMBL17664126
• 56388-02-4
• 2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester

• MDL： MFCD18427500
• Inchi： 1S/C9H8N2O3/c1-13-8(12)5-2-3-7-6(4-5)11-9(10)14-7/h2-4H,1H3,(H2,10,11)
• InChI Key： SEHSCLRSDPFRSB-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=C(C(=O)OC)C=CC1=2

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 79.08000
• LogP: 1.12670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester

Introduction to 2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester (CAS No. 56388-02-4) and Its Emerging Applications in Chemical Biology

2-Amino-5-benzoxazolecarboxylic Acid Methyl Ester, identified by its CAS number 56388-02-4, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxazole family, a scaffold renowned for its broad spectrum of biological activities. The presence of both amino and ester functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

The benzoxazole core is a privileged structure in medicinal chemistry, frequently incorporated into drug candidates due to its ability to interact with biological targets such as enzymes and receptors. The 2-amino-5-benzoxazolecarboxylic acid methyl ester derivative has been explored in several studies for its potential pharmacological properties. Recent research has highlighted its role as a key intermediate in the development of novel therapeutic agents, particularly in the realm of anti-inflammatory and anticancer therapies.

In the context of modern drug discovery, the synthesis and functionalization of heterocyclic compounds like 2-amino-5-benzoxazolecarboxylic acid methyl ester are of paramount importance. The compound’s ability to serve as a building block for more complex molecules has made it indispensable in medicinal chemistry. For instance, researchers have utilized this derivative to construct scaffolds that mimic natural products with known biological activities, thereby accelerating the discovery of new drugs.

One of the most compelling aspects of 2-amino-5-benzoxazolecarboxylic acid methyl ester is its versatility in chemical modifications. The amino group can be further functionalized into amides, ureas, or sulfonamides, while the ester moiety can be hydrolyzed to yield the corresponding carboxylic acid. These modifications have been exploited to develop libraries of compounds for high-throughput screening (HTS), enabling the identification of novel bioactive molecules with improved pharmacokinetic profiles.

Recent advances in computational chemistry have further enhanced the utility of 2-amino-5-benzoxazolecarboxylic acid methyl ester. Molecular docking studies have revealed its potential as a ligand for various protein targets, including kinases and transcription factors implicated in diseases such as cancer and inflammation. These computational predictions have guided experimental efforts, leading to the identification of lead compounds that show promising preclinical activity.

The role of 2-amino-5-benzoxazolecarboxylic acid methyl ester in drug development extends beyond mere intermediate synthesis. It has been employed in the creation of prodrugs designed to enhance bioavailability or targeted delivery. By leveraging its structural features, researchers have developed prodrug formulations that release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby improving therapeutic efficacy.

Another exciting application lies in the field of biosensors. The unique electronic properties of benzoxazole derivatives make them suitable for designing sensitive probes for detecting biological analytes. For example, 2-amino-5-benzoxazolecarboxylic acid methyl ester has been incorporated into fluorescent sensors that can detect metal ions or small molecules with high selectivity and sensitivity. These sensors hold promise for diagnostic applications, enabling real-time monitoring of critical biological processes.

The synthetic methodologies for preparing 2-amino-5-benzoxazolecarboxylic acid methyl ester have also seen significant advancements. Modern synthetic routes often employ catalytic methods that minimize waste and improve yields, aligning with green chemistry principles. Transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the benzoxazole core efficiently. Additionally, biocatalytic approaches have been explored to further streamline the synthesis while maintaining high enantioselectivity.

In conclusion, 2-amino-5-benzoxazolecarboxylic acid methyl ester (CAS No. 56388-02-4) represents a cornerstone compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for drug discovery, biosensor development, and synthetic chemistry. As our understanding of biological systems continues to evolve, compounds like this are poised to play an increasingly critical role in developing innovative therapeutic strategies.